Cas no 119767-03-2 (homoharringtonamide)

• Product Name: homoharringtonamide
• CAS No: 119767-03-2
• MF: C₂₉H₃₇NO₁₀
• MW: 559.604789495468
• CID: 224370
• PubChem ID: 56840994
• Update Time: 2025-04-19

homoharringtonamide Chemical and Physical Properties

Names and Identifiers

• homoharringtonamide
• (4alpha)-O~3~-[(2R)-2,6-dihydroxy-2-(2-methoxy-2-oxoethyl)-6-methylheptanoyl]-8-oxocephalotaxine
• Cephalotaxine, 8-oxo-, 4-methyl 2-hydroxy-2-(4-hydroxy-4-methypentyl)butanedioate (ester), (3(R))-
• DTXSID70152580
• 119767-03-2

• Inchi： 1S/C29H37NO10/c1-27(2,34)8-5-9-29(35,15-23(32)37-4)26(33)40-25-21(36-3)14-28-10-6-22(31)30(28)11-7-17-12-19-20(39-16-38-19)13-18(17)24(25)28/h12-14,24-25,34-35H,5-11,15-16H2,1-4H3/t24-,25-,28+,29+/m1/s1
• InChI Key： YOJBNRXCKCTVGL-RZCBTRPQSA-N
• SMILES： O(C([C@@](CC(=O)OC)(CCCC(C)(C)O)O)=O)[C@@H]1C(=C[C@]23CCC(N2CCC2C=C4C(=CC=2[C@@H]31)OCO4)=O)OC

Computed Properties

• Exact Mass: 559.24181
• Monoisotopic Mass: 559.241746
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 141

Experimental Properties

• Density: 1.38
• Boiling Point: 759.1°C at 760 mmHg
• Flash Point: 412.9°C
• Refractive Index: 1.611
• PSA: 141.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cephalotaxus alkaloids Cephalotaxus alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cephalotaxus alkaloids